Ethyl 1-[3-oxo-3-(3-toluidino)propyl]-4-piperidinecarboxylate

• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: ethyl 1-[3-(3-methylanilino)-3-oxopropyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H26N2O3/c1-3-23-18(22)15-7-10-20(11-8-15)12-9-17(21)19-16-6-4-5-14(2)13-16/h4-6,13,15H,3,7-12H2,1-2H3,(H,19,21)
• InChI Key: PRHATROIFVWIAH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC=CC(=C2)C

Description

Ethyl 1-[3-oxo-3-(3-toluidino)propyl]-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidine carboxylates. It is commonly referred to as EPPP and has been extensively studied for its potential applications in scientific research. EPPP is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

EPPP acts as a potent and selective inhibitor of the dopamine transporter. It binds to the transporter protein and prevents the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. This increase in dopamine levels is thought to be responsible for the therapeutic effects of EPPP in the treatment of neurological disorders.
Biochemical and physiological effects:
EPPP has been shown to have a number of biochemical and physiological effects. In addition to its effects on dopamine levels, EPPP has also been shown to affect the levels of other neurotransmitters such as norepinephrine and serotonin. It has also been shown to have effects on the release of hormones such as prolactin.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPP for lab experiments is its potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of EPPP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EPPP. One area of interest is the development of new and more potent inhibitors of the dopamine transporter based on the structure of EPPP. Another area of interest is the study of the long-term effects of EPPP on the brain and its potential for addiction and abuse. Finally, there is also interest in the use of EPPP as a tool for studying the role of dopamine in other physiological processes such as reward and motivation.
Conclusion:
In conclusion, EPPP is a chemical compound that has been extensively studied for its potential applications in scientific research. It acts as a potent and selective inhibitor of the dopamine transporter and has been shown to have a number of biochemical and physiological effects. While EPPP has some limitations, it remains a useful tool for studying the role of dopamine in various neurological disorders and has several potential future directions for research.

Synthesis Methods

EPPP can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 3-toluidine, ethyl acetoacetate, and piperidine in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

EPPP has been extensively studied for its potential applications in scientific research. One of the most notable applications of EPPP is in the field of neuroscience. It has been shown to act as a potent and selective inhibitor of the dopamine transporter, which is a key target for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).